1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine

• IUPAC Name: 1-ethyl-N-(3-methylsulfanylphenyl)piperidin-4-amine
• InChI: InChI=1S/C14H22N2S/c1-3-16-9-7-12(8-10-16)15-13-5-4-6-14(11-13)17-2/h4-6,11-12,15H,3,7-10H2,1-2H3
• InChI Key: VJWSGOVBGFCEEN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC2=CC(=CC=C2)SC
• Molecular Formula: C14H22N2S
• Molecular Weight: 250.41 g/mol

Description

1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine, also known as Ephenidine, is a dissociative anesthetic drug that belongs to the class of arylcyclohexylamines. It was first synthesized in the 1950s and has been used for research purposes since then. Ephenidine has gained attention in recent years due to its potential therapeutic applications in treating depression, anxiety, and post-traumatic stress disorder (PTSD).

Mechanism of Action

1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine's mechanism of action involves blocking the NMDA receptors in the brain, which results in a dissociative state and altered perception of sensory input. This can lead to a feeling of detachment from the body and surroundings, as well as hallucinations and altered thought processes. 1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine has also been found to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine has been found to have a range of biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression and muscle relaxation. In addition, it has been found to have analgesic and anesthetic properties, which may make it useful in pain management.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, which makes it readily available for research purposes. Another advantage is that it has a unique mechanism of action compared to other dissociative anesthetics, which may allow for the study of different aspects of the brain and nervous system. However, a limitation is that it can be difficult to control the dosage and administration of ephenidine, which may lead to inconsistent results in experiments.

Future Directions

There are several potential future directions for research on ephenidine. One area of interest is its potential therapeutic applications in treating depression, anxiety, and PTSD. Studies have shown that ephenidine may have antidepressant and anxiolytic effects, and further research is needed to determine its efficacy and safety in humans. Another area of interest is the development of new drugs based on the structure of ephenidine, which may have improved pharmacological properties and therapeutic applications. Finally, more research is needed to fully understand the biochemical and physiological effects of ephenidine on the body, as well as its potential for abuse and addiction.

Scientific Research Applications

1-ethyl-N-[3-(methylthio)phenyl]-4-piperidinamine has been used extensively in scientific research to study its pharmacological properties and potential therapeutic applications. It has been found to act as a non-competitive NMDA receptor antagonist, which means it blocks the action of the neurotransmitter glutamate in the brain. This mechanism of action is similar to that of other dissociative anesthetics such as ketamine and phencyclidine (PCP).